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Compound of Interest

Compound Name: (Rac)-EBET-1055

Cat. No.: B12375669

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling of (Rac)-
EBET-1055, a potent bromodomain and extra-terminal (BET) PROTAC degrader. Adherence to
these guidelines is essential to ensure personal safety and maintain the integrity of the
compound for research applications. As a potent, biologically active molecule, (Rac)-EBET-
1055 requires careful handling to minimize exposure risk.

Personal Protective Equipment (PPE)

The use of appropriate Personal Protective Equipment (PPE) is mandatory to prevent
accidental exposure when handling (Rac)-EBET-1055. The level of protection should be based
on the specific procedure and the quantity of the compound being handled.
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PPE Category

Item

Specifications and
Recommendations

Hand Protection

Gloves

Double-gloving with disposable
nitrile gloves is required.
Change gloves immediately if

contaminated or torn.

Eye & Face Protection

Safety Goggles/Shield

Chemical splash goggles are
mandatory. A full-face shield
should be worn over goggles
when handling larger
quantities or if there is a

significant splash risk.

Body Protection

Laboratory Coat

A dedicated, solid-front lab
coat with tight-fitting cuffs is
required. The lab coat should
be laundered regularly and not

worn outside of the laboratory.

Respiratory Protection

Respirator

For handling the solid
compound (weighing,
aliquoting), a NIOSH-approved
N95 or higher-rated respirator
is required to prevent

inhalation of fine particles.

Handling and Solution Preparation

(Rac)-EBET-1055 should be handled in a designated area, such as a certified chemical fume
hood or a glove box, to minimize inhalation exposure.

Materials:
* (Rac)-EBET-1055 solid

e Anhydrous Dimethyl Sulfoxide (DMSO)
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Sterile, amber glass vials or microcentrifuge tubes
Calibrated pipettes and sterile, filtered pipette tips
Vortex mixer

Sonicator (optional)

Protocol for Preparing a Stock Solution:

Equilibration: Before opening, allow the vial of solid (Rac)-EBET-1055 to equilibrate to room
temperature for at least 20 minutes. This prevents condensation of moisture onto the
compound.

Weighing: Perform all weighing operations within a chemical fume hood or a containment
enclosure. Use an analytical balance with a draft shield.

Solvent Addition: Add the calculated volume of anhydrous DMSO to the vial containing the
solid (Rac)-EBET-1055 to achieve the desired stock concentration. (Rac)-EBET-1055 is
soluble in DMSO at 100 mg/mL.[1]

Dissolution: Cap the vial tightly and vortex thoroughly to dissolve the compound. If
necessary, brief sonication in a water bath can aid dissolution.

Aliquoting and Storage: Once fully dissolved, aliquot the stock solution into single-use, light-
protected amber vials. Store immediately at the recommended temperature.

Storage and Stability

Proper storage is critical to maintain the stability and activity of (Rac)-EBET-1055.
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Storage ) .
Form Duration Recommendations
Temperature
Store in a tightly
) sealed container,
Solid -20°C Long-term _
protected from light
and moisture.[1]
Aliquot into single-use
Stock Solution (in vials to avoid repeated
-80°C Up to 6 months
DMSO) freeze-thaw cycles.
Protect from light.
For shorter-term
storage, aliquot to
-20°C Up to 1 month avoid freeze-thaw

cycles and protect
from light.[1]

Disposal Plan

All waste materials contaminated with (Rac)-EBET-1055 must be treated as hazardous

chemical waste.

o Unused Compound: Collect in a clearly labeled, sealed container and dispose of through a
certified hazardous waste vendor. Do not discard down the drain or in regular trash.

o Contaminated Labware: All disposable labware (e.g., pipette tips, tubes, vials) that has come
into contact with (Rac)-EBET-1055 must be collected in a designated, puncture-resistant,

and sealed hazardous waste container.

o Contaminated PPE: Carefully doff all contaminated PPE to avoid self-contamination. Place
gloves, disposable lab coats, and other contaminated items in a sealed bag labeled as
hazardous waste.

e Agueous Waste: Collect any agueous waste containing (Rac)-EBET-1055 in a sealed,
clearly labeled container. Do not mix with other waste streams unless compatibility has been

confirmed.
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Experimental Workflow and Safety Diagram

The following diagrams illustrate the general workflow for safely handling (Rac)-EBET-1055
and the mechanism of action for a PROTAC degrader.
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Caption: Workflow for the safe handling of (Rac)-EBET-1055.
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Caption: General mechanism of action for a PROTAC degrader.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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